Cas no 528-34-7 ( )

  structure
  structure
Product Name: 
CAS No:528-34-7
MF:C18H16O4
MW:296.317245483398
CID:937543
PubChem ID:266036
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (1S)-3β,4β-Diphenyl-1α,2α-cyclobutanedicarboxylic acid
    • .β.-Truxinic acid
    • 1, 3,4-diphenyl-
    • QVNDSQQNODQYJM-UHFFFAOYSA-N
    • SCHEMBL3482659
    • 4482-52-4
    • DTXSID60963283
    • .beta.-Truxinic acid
    • NSC-103002
    • 1,2-Cyclobutanedicarboxylic acid, 3,4-diphenyl-
    • 528-34-7
    • 3,4-Diphenyl-1,2-cyclobutanedicarboxylic acid #
    • NSC126893
    • Truxinic acid
    • DS-008218
    • 3,4-diphenylcyclobutane-1,2-dicarboxylic acid
    • 1,2-Diphenylcyclobutane-3,4-dicarboxylic acid
    • NSC-126893
    • 1,2-Cyclobutanedicarboxylic acid,3,4-diphenyl-
    • NSC103002
    •  
    • Inchi: 1S/C18H16O4/c19-17(20)15-13(11-7-3-1-4-8-11)14(16(15)18(21)22)12-9-5-2-6-10-12/h1-10,13-16H,(H,19,20)(H,21,22)
    • InChI Key: QVNDSQQNODQYJM-UHFFFAOYSA-N
    • SMILES: OC(C1C(C(=O)O)C(C2C=CC=CC=2)C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 296.105
  • Monoisotopic Mass: 296.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.323
  • Boiling Point: 521.8°Cat760mmHg
  • Flash Point: 283.5°C
  • Refractive Index: 1.629
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